2,4,6-Trinitrobenzonitrile
Overview
Description
Synthesis Analysis
The synthesis of “2,4,6-Trinitrobenzonitrile” involves the substitution of the nitro group in the ortho-position under the action of thiols (PhCH2SH, HSCH2CO2Et or PhSH) in the presence of K2CO3 or KOH .
Chemical Reactions Analysis
The direction of the nitro group substitution (the ratio of the ortho/para substitution) in “2,4,6-Trinitrobenzonitrile” under the action of anionic nucleophiles (MeO–, RS–, and N3 –) as well as of HCl was studied . The factors favoring ortho substitution were revealed .
Scientific Research Applications
Nitro Group Substitution Research
Research by Dalinger et al. (2001) in the Russian Chemical Bulletin focused on the substitution of nitro groups in 2,4,6-trinitrobenzonitrile under the action of anionic nucleophiles. This study revealed factors that favor ortho substitution, providing insights into the behavior of this compound under various chemical conditions (Dalinger et al., 2001).
Synthesis of Benzothiophene Derivatives
Shevelev, Dalinger, and Cherkasova (2001) studied the cyclocondensation of 2,4,6-trinitrobenzonitrile with thioglycolic acid esters. This resulted in the formation of benzothiophene derivatives, offering potential applications in organic synthesis and pharmaceutical research (Shevelev et al., 2001).
Regioselective Substitution and Synthesis of Heterocycles
Dalinger et al. (2000) in Mendeleev Communications discussed regioselective substitution for a nitro group in 2,4,6-trinitrobenzonitrile. This research is significant for the synthesis of sulfur-containing heterocycles, which have various industrial and pharmaceutical applications (Dalinger et al., 2000).
Stability in Chromatographic Systems
Bausinger and Preuss (2009) examined the stability of 2,4,6-trinitrobenzonitrile in reversed-phase liquid chromatographic systems. This research is vital for understanding the behavior of this compound in analytical chemistry applications (Bausinger & Preuss, 2009).
Thermophysical Properties
Jiménez et al. (2002) conducted a thermophysical study of nitrobenzonitriles, including 2,4,6-trinitrobenzonitrile, using differential scanning calorimetry. This research is crucial for understanding the thermal behavior of these compounds in various applications (Jiménez et al., 2002).
Applications in Explosives and Propellants
Research on 2,4,6-trinitrobenzonitrile also extends to its potential use in explosives and propellants. For instance, Boddu et al. (2010) reviewed the development of TATB-based formulations, highlighting the relevance of nitrobenzonitriles in this field (Boddu et al., 2010).
properties
IUPAC Name |
2,4,6-trinitrobenzonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2N4O6/c8-3-5-6(10(14)15)1-4(9(12)13)2-7(5)11(16)17/h1-2H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XBQUNNGYNBKOCN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1[N+](=O)[O-])C#N)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2N4O6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40406724 |
Source
|
| Record name | 2,4,6-trinitrobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40406724 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4,6-Trinitrobenzonitrile | |
CAS RN |
37841-25-1 |
Source
|
| Record name | 2,4,6-trinitrobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40406724 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1E)-[(2-Nitrophenyl)methylidene]hydrazine](/img/structure/B3051939.png)
